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Compound of Interest

Compound Name: Fadrozole

Cat. No.: B1662666 Get Quote

This technical support center provides essential information on the solubility of fadrozole in

common laboratory solvents. Designed for researchers, scientists, and drug development

professionals, this guide offers a quick reference for experimental setup and troubleshooting.

Fadrozole Solubility Data
Fadrozole is available as a free base and a hydrochloride salt. It is crucial to distinguish

between these two forms, as their solubility characteristics differ significantly. The hydrochloride

salt generally exhibits higher solubility in aqueous solutions.

Data from various suppliers indicates some variability in reported solubility values. This can be

attributed to differences in experimental conditions, such as temperature, solvent purity, and

the specific form of the compound. The following tables summarize the available quantitative

data for both fadrozole free base and fadrozole hydrochloride.

Table 1: Solubility of Fadrozole (Free Base)
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Solvent Reported Solubility
Molar
Concentration
(approx.)

Notes

DMSO
45 mg/mL[1], ≥ 100

mg/mL[2][3]

~201.5 mM, ≥ 448

mM

Use of fresh, non-

hygroscopic DMSO is

recommended as

moisture can reduce

solubility.[1][3]

Ethanol 45 mg/mL[1] ~201.5 mM

Methanol Slightly Soluble[4] Not specified

Water Insoluble[1] -

Table 2: Solubility of Fadrozole Hydrochloride

Solvent Reported Solubility
Molar
Concentration
(approx.)

Notes

Water 100 mg/mL[5][6] ~385 mM

Sonication is

recommended to aid

dissolution.[5][6]

DMSO

100 mg/mL[5][6], >20

mg/mL[7], 10

mg/mL[8]

~385 mM, >77 mM,

~38.5 mM

Sonication and

warming may be

necessary.[5][6] Use

of fresh DMSO is

advised.[6]

Ethanol 2 mg/mL[8] ~7.7 mM

DMF 5 mg/mL[8] ~19.3 mM

DMSO:PBS (pH 7.2)

(1:2)
0.3 mg/mL[8] ~1.15 mM
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Experimental Protocols & Troubleshooting
General Protocol for Dissolving Fadrozole:

Weigh the Compound: Accurately weigh the desired amount of fadrozole powder.

Add Solvent: Add the appropriate volume of the chosen solvent to the powder.

Facilitate Dissolution: If the compound does not dissolve readily at room temperature, the

following techniques can be employed:

Sonication: Place the vial in an ultrasonic bath. This is a commonly recommended method

to aid dissolution.[5][6]

Warming: Gently warm the solution. Be cautious with volatile solvents.

Vortexing: Agitate the solution vigorously using a vortex mixer.

Observe Clarity: Ensure the solution is clear and free of any particulate matter before use.

Troubleshooting Guide (FAQ):

Q1: My fadrozole is not dissolving completely in DMSO, what should I do?

A1:

Check the Fadrozole Form: Ensure you are using the correct solubility data for the free base

or hydrochloride salt.

Use Fresh Solvent: DMSO is hygroscopic and absorbed moisture can significantly decrease

the solubility of some compounds.[1][3][6] Use freshly opened, anhydrous DMSO.

Apply Sonication and/or Gentle Warming: Many suppliers recommend sonication to aid

dissolution.[5][6] Gentle warming can also be effective.

Increase Solvent Volume: If the desired concentration is near the reported solubility limit, you

may need to add more solvent and adjust the concentration accordingly.
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Q2: I've prepared a stock solution in DMSO and stored it. Now I see precipitation. Why?

A2:

Storage Temperature: Stock solutions are typically stored at -20°C or -80°C.[5] When

thawing for use, ensure the solution comes to room temperature and that the compound has

fully redissolved before making further dilutions. Vortexing or brief sonication may be

necessary to redissolve any precipitate.

Freeze-Thaw Cycles: Repeated freeze-thaw cycles can degrade the compound or affect its

solubility. It is recommended to aliquot stock solutions into smaller, single-use volumes.[5]

Q3: Can I dissolve fadrozole directly in aqueous buffers?

A3:

Fadrozole free base is reported to be insoluble in water.[1] Therefore, it is not recommended

to dissolve it directly in aqueous buffers. A common practice is to first dissolve the compound

in a water-miscible organic solvent like DMSO to create a concentrated stock solution, which

can then be diluted into the aqueous buffer.

Fadrozole hydrochloride has high solubility in water (100 mg/mL).[5][6] However, for cell-

based assays, it is still common to prepare a DMSO stock solution to minimize the final

concentration of the organic solvent in the cell culture medium.

Q4: How should I prepare fadrozole for in vivo studies?

A4: The preparation for in vivo studies often involves creating a suspension or a specific

formulation. A commonly suggested formulation is a mixture of DMSO, PEG300, Tween 80,

and saline.[5] For instance, a vehicle of 10% DMSO, 40% PEG300, 5% Tween 80, and 45%

saline has been described.[5] It is crucial to add the solvents sequentially and ensure the

solution is clear before adding the next component.[5]

Visual Troubleshooting Workflow
The following diagram illustrates a logical workflow for troubleshooting common solubility

issues with fadrozole.
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Caption: Troubleshooting workflow for dissolving fadrozole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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